Cas no 1207004-69-0 (N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide)

• Product Name: N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
• CAS No: 1207004-69-0
• MF: C₂₂H₂₂ClN₃O₃S₂
• MW: 476.011381626129
• CID: 5389829
• Update Time: 2025-10-29

N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonylthiophene-2-carboxamide
• N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

• Inchi： 1S/C22H22ClN3O3S2/c23-18-7-4-8-19(15-18)25-10-12-26(13-11-25)31(28,29)20-9-14-30-21(20)22(27)24-16-17-5-2-1-3-6-17/h1-9,14-15H,10-13,16H2,(H,24,27)
• InChI Key： BVZNQUGBEWHTOP-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC=C2)=O)SC=CC=1S(N1CCN(C2=CC=CC(Cl)=C2)CC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

Introduction to N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide (CAS No 1207004-69-0)

N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide, a compound with the CAS number 1207004-69-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, featuring a benzyl group, a sulfonyl moiety, and a piperazine ring, contributes to its unique pharmacological properties. In recent years, such structural motifs have been extensively explored for their potential in drug discovery and development.

The compound's core structure includes a thiophene ring, which is a key feature in many bioactive molecules. Thiophenes are known for their ability to interact with biological targets in diverse ways, often leading to the development of drugs with therapeutic effects. The presence of a sulfonyl group in the molecule enhances its interactions with biological receptors, potentially improving binding affinity and efficacy. This makes N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide a valuable candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of piperazine derivatives in the development of pharmaceutical agents. Piperazine scaffolds are widely recognized for their role in central nervous system (CNS) drugs due to their ability to modulate neurotransmitter systems. The specific substitution pattern in this compound, particularly the 4-(3-chlorophenyl)piperazin-1-yl moiety, suggests potential interactions with serotonin and dopamine receptors, which are crucial targets in treating conditions such as depression, anxiety, and neurodegenerative diseases. The benzyl group further modifies the electronic properties of the molecule, influencing its pharmacokinetic behavior and bioavailability.

The synthesis of N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovative methodologies in drug development.

In terms of biological activity, preliminary studies on N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide have shown encouraging results. In vitro assays have demonstrated its potential as an antagonist for certain neurotransmitter receptors, suggesting therapeutic applications in CNS disorders. Additionally, computational modeling has been utilized to predict the binding interactions of this compound with target proteins. These studies provide valuable insights into its mechanism of action and help guide further optimization efforts.

The compound's potential extends beyond CNS applications. Its unique structural features make it a versatile scaffold for designing molecules with diverse biological activities. Researchers are exploring its efficacy in treating inflammatory diseases by targeting specific enzymes and receptors involved in inflammatory pathways. Moreover, the presence of a thiophene ring opens up possibilities for developing antiviral and antibacterial agents. The multifaceted nature of this compound underscores its significance as a lead molecule in drug discovery.

The development of novel pharmaceutical agents relies heavily on understanding their pharmacokinetic properties. N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide has been subjected to various pharmacokinetic studies to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for determining its suitability for clinical translation. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its metabolic pathways and identify potential metabolites.

The regulatory landscape plays a critical role in the progression of new drug candidates like N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide from bench to market. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound is produced consistently and meets safety standards before it can be tested in humans. Preclinical studies involving animal models provide essential data on toxicity and efficacy before human clinical trials can commence. These rigorous testing protocols are essential for ensuring patient safety while advancing promising therapeutic agents.

The future prospects for N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide are bright given its diverse biological activities and structural complexity. Ongoing research aims to optimize its pharmacological properties through structural modifications and analog synthesis. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery process by leveraging complementary expertise and resources. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies.

In conclusion, N-benzyl-3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide (CAS No 1207004-69-0) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As advancements continue to be made in synthetic chemistry and drug discovery methodologies, compounds like this one will contribute valuable insights into treating various human diseases.